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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical context surrounding

the discovery and use of ammonium borate. It details early synthetic methods, presents key

quantitative data, and explores its applications, with a particular focus on aspects relevant to

scientific research and drug development.

Historical Context and Discovery
The history of ammonium borate is intertwined with the broader exploration of boron

chemistry in the 19th century. While various borates were known and used for centuries, the

specific synthesis of ammonium borate can be traced back to the work of German chemist

Heinrich Rose. In the mid-19th century, through his extensive work on inorganic compounds,

Rose is credited with the first synthesis of a salt composed of ammonia and boric acid, which

became known as "Rose's salt." This early work laid the foundation for the characterization and

further investigation of different forms of ammonium borates.

Initially, the study of ammonium borate was of primary interest in the field of inorganic

chemistry, with a focus on its formation, composition, and reactions. It wasn't until the 20th

century that its practical applications began to be explored more widely. Early industrial uses

centered on its properties as a flame retardant and as a component in electrolytic capacitors

and metallurgical fluxes. In the realm of life sciences, its role as a fungicide and insecticide was

also recognized. While not as prominent in early drug development as other compounds, the
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unique properties of boron-containing molecules have led to a resurgence of interest in their

potential therapeutic applications in modern times.

Physicochemical Properties and Quantitative Data
Ammonium borates can exist in several forms, with ammonium pentaborate tetrahydrate

(NH₄B₅O₈·4H₂O) being a common and well-characterized example. The following tables

summarize key quantitative data for this compound.

Table 1: Theoretical Chemical Composition of Ammonium Pentaborate Tetrahydrate

Component Formula Percentage by Weight

Boric Oxide B₂O₃ 63.95%

Ammonium Oxide (NH₄)₂O 9.57%

Water of Crystallization H₂O 26.48%

Table 2: pH of Ammonium Pentaborate Solutions at 25°C

Concentration (%) pH

0.1 8.48

0.5 8.44

1.0 8.35

2.0 8.16

5.0 7.74

Historical and Modern Synthesis Protocols
The synthesis of ammonium borates has evolved from early laboratory preparations to more

controlled industrial processes. Below are detailed methodologies for both a historical and a

more contemporary synthesis.
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Historical Synthesis: Production of Ammonium
Pentaborate from Borax (circa 1959)
This method, adapted from a mid-20th-century patent, describes the production of ammonium

pentaborate from borax and ammonium chloride.

Experimental Protocol:

Reaction Mixture Preparation: In a 1000 ml three-necked flask equipped with a stirrer, add

190.7 g (0.50 mole) of borax and a 10% by weight aqueous solution of ammonium chloride

(54.5 g, 1.02 moles, dissolved in 490.5 g of water).

Distillation: Heat the solution and distill the ammonia and water produced at 98-100°C into a

receiver containing a known volume of standard hydrochloric acid to quantify the evolved

ammonia.

Concentration: After the removal of ammonia, cool the remaining solution to 60°C and

concentrate it further by passing a stream of air over its surface until the solution becomes

cloudy due to the formation of a white, crystalline precipitate.

Crystallization and Filtration: Stir the resulting slurry and cool to 0°C. Filter the precipitate

and wash the filter cake.

Drying: Dry the collected ammonium pentaborate crystals in an oven at 90°C.

Synthesis of Ammonium Bis(malonato)borate
This protocol describes the synthesis of a more complex ammonium borate derivative with

potential applications in materials science and as a boron delivery agent.

Experimental Protocol:

Dissolution of Reactants: Prepare a mixture of malonic acid, boric acid, and ammonium

carbonate in a molar ratio of 4:2:1. Dissolve this mixture in double-distilled water with

continuous stirring.
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Heating: Gently heat the solution to a temperature of 313–323 K to ensure complete

dissolution, resulting in a clear, homogeneous mixture.

Cooling and Filtration: Allow the solution to cool to room temperature and filter it to remove

any particulate impurities.

Crystallization: Transfer the filtrate to a clean glass vessel covered with a perforated lid to

control evaporation. Place the vessel in a draft-free environment maintained at a

temperature of 298–303 K.

Crystal Growth and Harvesting: Over a period of 60 days, allow for the slow evaporation of

the solvent to promote the growth of well-defined colorless blocks of ammonium

bis(malonato)borate. Carefully extract the crystals, rinse them with cold distilled water to

remove surface impurities, and air-dry them at room temperature.

Experimental and Logical Workflows
The following diagrams illustrate key experimental and logical workflows related to the

synthesis and application of ammonium borate and related boron compounds.
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Historical synthesis workflow.
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Industrial and Scientific Applications of Ammonium Borate
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Applications of ammonium borate.

Signaling Pathways of Boron Compounds in a Drug
Development Context
While research on the specific signaling pathways directly modulated by simple ammonium
borates is limited, studies on other boron-containing compounds, such as boric acid and more

complex organoboron molecules, provide insights into their potential biological effects. The

following diagrams illustrate hypothetical signaling pathways that could be influenced by boron

compounds, offering a starting point for research in drug development.
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Potential Influence of Boron on the Akt/GSK3-α/β Pro-Survival Pathway
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Boron's potential role in Akt/GSK3 signaling.
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Hypothetical Boron-Induced Apoptosis via SEMA3A Pathway in Cancer Cells
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Boron's potential role in SEMA3A signaling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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